Cas no 2758000-07-4 (3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride)

• Product Name: 3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride
• CAS No: 2758000-07-4
• MF: C₁₁H₁₂Cl₂N₄
• MW: 271.14577960968
• CID: 5971564
• PubChem ID: 165978125
• Update Time: 2025-06-12

3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37336101
• 2758000-07-4
• 3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride

• Inchi： 1S/C11H10N4.2ClH/c12-5-9-2-1-3-10(4-9)7-15-8-11(13)6-14-15;;/h1-4,6,8H,7,13H2;2*1H
• InChI Key： AYKGFLFZMVMDNV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=C(C=N1)N)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 270.0439018g/mol
• Monoisotopic Mass: 270.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride

Professional Introduction to 3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride (CAS No. 2758000-07-4)

3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2758000-07-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural composition of this molecule, featuring a benzonitrile core substituted with a pyrazole moiety and an amino group, positions it as a versatile scaffold for the design of novel therapeutic agents.

The 3-[(☃)-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride structure is particularly intriguing due to its potential to interact with various biological targets. The pyrazole ring, known for its ability to modulate enzyme activity and receptor binding, is a key pharmacophore in many drug candidates. In conjunction with the benzonitrile group, which can serve as a hydrogen bond acceptor, this compound offers multiple sites for interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that the 4-amino-1H-pyrazol-1-yl substituent in this molecule may play a crucial role in its interaction with target proteins. The amino group, in particular, is known to form hydrogen bonds with polar residues in proteins, enhancing binding stability.

In the realm of drug discovery, the dihydrochloride salt form of this compound is often preferred due to its improved solubility and stability. This formulation ensures that the compound remains viable for extended periods under various storage conditions, making it more practical for both laboratory research and potential clinical trials. The solubility profile also facilitates its use in high-throughput screening assays, where rapid dissolution is essential for efficient testing.

The benzonitrile dihydrochloride moiety contributes to the overall pharmacokinetic properties of the compound. Benzonitrile derivatives are well-documented for their ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) drugs. Additionally, the presence of a charged group (dihydrochloride) enhances the compound's water solubility, which is advantageous for oral or injectable formulations.

Current research in medicinal chemistry focuses on leveraging structural diversity to identify new therapeutic entities. The scaffold presented by 3-[(☃)-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride offers a unique opportunity to explore novel pharmacological pathways. For instance, modifications to the pyrazole ring or the benzonitrile group could lead to compounds with enhanced efficacy or reduced side effects.

One particularly exciting area of investigation is the potential application of this compound in oncology. Pyrazole-based molecules have shown promise as kinase inhibitors, which are critical in targeting cancer cell proliferation. The combination of a pyrazole moiety with a benzonitrile group suggests that this compound may exhibit inhibitory activity against specific kinases involved in tumor growth and progression.

Epidemiological studies and preclinical trials have begun to elucidate the mechanisms by which such compounds exert their biological effects. The amino group's ability to modulate protein-protein interactions has been highlighted as a key factor in their therapeutic potential. Furthermore, the benzonitrile group's role in scavenging reactive oxygen species has been implicated in its anti-inflammatory properties.

The development of novel drug candidates is an iterative process that involves extensive structural optimization. Researchers often employ techniques such as combinatorial chemistry and parallel synthesis to generate libraries of derivatives for screening purposes. The 3-[(☃)-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride scaffold provides a robust platform for such explorations, allowing chemists to systematically modify key functional groups while maintaining core structural integrity.

In conclusion, 3-[(4-amino-1H-pyrazol-1-yl)methyl]benzonitrile dihydrochloride (CAS No. 2758000-07-4) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in the discovery and development of next-generation therapeutics.